Cas no 1361600-59-0 (3-Fluoro-6-(2,3,6-trichlorophenyl)pyridine-2-methanol)

• Product Name: 3-Fluoro-6-(2,3,6-trichlorophenyl)pyridine-2-methanol
• CAS No: 1361600-59-0
• MF: C₁₂H₇Cl₃FNO
• MW: 306.547483682632
• CID: 4966219
• Update Time: 2025-06-23

3-Fluoro-6-(2,3,6-trichlorophenyl)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-6-(2,3,6-trichlorophenyl)pyridine-2-methanol

• Inchi： 1S/C12H7Cl3FNO/c13-6-1-2-7(14)12(15)11(6)9-4-3-8(16)10(5-18)17-9/h1-4,18H,5H2
• InChI Key： MSOHEOSMHHWJGQ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C1C=CC(=C(CO)N=1)F)Cl)Cl

Computed Properties

• Exact Mass: 304.957725 g/mol
• Monoisotopic Mass: 304.957725 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 33.1
• Molecular Weight: 306.5

Additional information on 3-Fluoro-6-(2,3,6-trichlorophenyl)pyridine-2-methanol

Research Briefing on 3-Fluoro-6-(2,3,6-trichlorophenyl)pyridine-2-methanol (CAS: 1361600-59-0): Recent Advances and Applications

In recent years, the compound 3-Fluoro-6-(2,3,6-trichlorophenyl)pyridine-2-methanol (CAS: 1361600-59-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic derivative, characterized by its unique fluorinated and trichlorophenyl substituents, has shown promising potential in various therapeutic applications, including antimicrobial, anticancer, and anti-inflammatory activities. The compound's structural features make it a valuable scaffold for drug discovery, particularly in the development of novel small-molecule inhibitors targeting specific biological pathways.

Recent studies have focused on elucidating the mechanistic underpinnings of 3-Fluoro-6-(2,3,6-trichlorophenyl)pyridine-2-methanol's bioactivity. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its efficacy as a potent inhibitor of bacterial efflux pumps, a critical mechanism in antibiotic resistance. The study employed molecular docking and in vitro assays to validate its binding affinity to key bacterial proteins, offering a potential solution to combat multidrug-resistant pathogens. Additionally, its low cytotoxicity profile in mammalian cells highlights its therapeutic window.

Another groundbreaking study, published in Bioorganic & Medicinal Chemistry Letters (2024), explored the compound's role in modulating inflammatory responses. Researchers identified its ability to selectively inhibit cyclooxygenase-2 (COX-2), an enzyme implicated in chronic inflammation, without affecting COX-1, thus reducing gastrointestinal side effects commonly associated with nonsteroidal anti-inflammatory drugs (NSAIDs). These findings position 3-Fluoro-6-(2,3,6-trichlorophenyl)pyridine-2-methanol as a candidate for next-generation anti-inflammatory therapeutics.

From a synthetic chemistry perspective, advancements in the scalable production of this compound have been reported. A 2024 Organic Process Research & Development article detailed an optimized catalytic fluorination protocol, improving yield and purity while minimizing environmental impact. This methodological innovation addresses previous challenges in large-scale synthesis, facilitating its transition from bench to clinical trials.

Despite these promising developments, challenges remain. Pharmacokinetic studies indicate moderate metabolic stability, prompting ongoing research into prodrug formulations or structural analogs to enhance bioavailability. Collaborative efforts between academia and industry are underway to address these limitations, with preliminary data suggesting that PEGylation could extend plasma half-life without compromising activity.

In conclusion, 3-Fluoro-6-(2,3,6-trichlorophenyl)pyridine-2-methanol (CAS: 1361600-59-0) represents a multifaceted tool in modern drug discovery. Its diverse biological activities, coupled with recent synthetic breakthroughs, underscore its potential to address unmet medical needs. Future research should prioritize translational studies to bridge the gap between preclinical promise and clinical utility.